(2E)-3-phenyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide

• IUPAC Name: (E)-3-phenyl-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C19H18N4O/c24-19(9-8-16-5-2-1-3-6-16)21-11-12-23-15-18(14-22-23)17-7-4-10-20-13-17/h1-10,13-15H,11-12H2,(H,21,24)/b9-8+
• InChI Key: ABCCEAHLLYGIOE-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCCN2C=C(C=N2)C3=CN=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCCN2C=C(C=N2)C3=CN=CC=C3
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

(2E)-3-phenyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide, also known as PEP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. PEP belongs to the class of enamide compounds, which have been shown to exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

A study explored the microwave-assisted synthesis of new pyrazolopyridine derivatives, focusing on their antioxidant, antitumor, and antimicrobial activities. This research demonstrates the potential of similar compounds in medicinal chemistry, particularly in the development of new therapeutic agents with diverse biological activities (El‐Borai et al., 2013).

Anticancer and Anti-Inflammatory Agents

Another investigation synthesized novel pyrazolopyrimidines derivatives, evaluating them as anticancer and anti-5-lipoxygenase agents. This study underscores the significance of such compounds in the design of drugs targeting cancer and inflammation (Rahmouni et al., 2016).

Antimicrobial Activity of Thio-Substituted Derivatives

Research on the synthesis of thio-substituted ethyl nicotinate and related derivatives revealed their antimicrobial potential. This highlights the application of similar chemical structures in combating microbial infections (Gad-Elkareem et al., 2011).

Molecular Docking and Computational Studies

A study involving the synthesis of novel heterocyclic compounds, including enaminone derivatives, investigated their antimicrobial and antiproliferative activities. Molecular docking and computational studies provided insights into their potential mechanisms of action, suggesting applications in drug discovery and design (Fahim et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been found to targetHistone deacetylase 8 . This enzyme plays a crucial role in the regulation of gene expression.

Mode of Action

This can result in various downstream effects, depending on the specific genes being regulated .

Biochemical Pathways

Given its potential target, it may influence pathways related to gene expression and cellular differentiation .

Pharmacokinetics

Similar compounds have been found to have variable absorption and distribution profiles

Result of Action

Given its potential target, it may influence gene expression and cellular differentiation, potentially leading to various downstream effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect its stability and interaction with its target . .